Cas no 1261832-25-0 (3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid)

• Product Name: 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid
• CAS No: 1261832-25-0
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924471
• Update Time: 2025-07-23

3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C14H9F4NO3/c15-11-5-9(7-19-12(11)6-13(20)21)8-2-1-3-10(4-8)22-14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： ZIZJKASEJXTPQI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1CC(=O)O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid

Introduction to 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid (CAS No. 1261832-25-0) and Its Emerging Applications in Chemical Biology

3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid, identified by the chemical abstracts service number CAS No. 1261832-25-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological properties and roles in drug discovery. The presence of a fluoro group at the 3-position and a trifluoromethoxy substituent on the phenyl ring introduces specific electronic and steric effects that modulate its interactions with biological targets.

The molecular structure of 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid consists of a pyridine core linked to an acetic acid moiety, with fluorine and trifluoromethoxy groups strategically positioned to enhance binding affinity and selectivity. The fluoro group, known for its ability to influence metabolic stability and binding interactions, plays a crucial role in modulating the compound's pharmacokinetic profile. Similarly, the trifluoromethoxy group contributes to lipophilicity and can enhance binding to certain biological receptors, making this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel scaffolds for treating various diseases, particularly those involving dysregulated signaling pathways. Pyridine derivatives have been extensively studied for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic applications. The specific arrangement of substituents in 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid suggests that it may interact with enzymes or receptors involved in critical biological processes, such as cell proliferation, inflammation, and neurotransmission.

One of the most compelling aspects of this compound is its potential as a tool for understanding enzyme mechanisms and developing targeted therapies. For instance, studies have shown that fluorinated pyridines can serve as probes to investigate the role of hydrogen bonding networks in enzyme active sites. The electron-withdrawing nature of the fluoro group can fine-tune the electronic properties of the molecule, enabling precise control over its interactions with biological targets. This level of structural control is essential for designing compounds with high specificity and low toxicity.

Recent research has also highlighted the importance of fluorinated aromatic compounds in drug development. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity by increasing lipophilicity while maintaining metabolic stability. This balance is crucial for achieving therapeutic efficacy without unintended side effects. In addition, fluorine atoms can be used to label compounds for imaging purposes or to improve pharmacokinetic properties such as bioavailability and half-life.

The synthesis of 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have enabled chemists to construct intricate molecular frameworks efficiently. These advancements are critical for translating promising leads into viable drug candidates.

From a computational chemistry perspective, modeling studies have been instrumental in understanding how modifications like those present in 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid influence binding affinity and selectivity. Molecular dynamics simulations and quantum mechanical calculations can provide insights into how the compound interacts with biological targets at an atomic level. This information is invaluable for optimizing lead structures before they enter preclinical testing.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. It has been explored as a key intermediate in the synthesis of more complex molecules with enhanced biological activity. For example, derivatives of this compound could be designed to target specific isoforms of enzymes or receptors that are implicated in diseases such as cancer or neurodegenerative disorders. By leveraging the unique properties of fluorinated pyridines, researchers aim to develop treatments that are both effective and well-tolerated.

In conclusion,3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid (CAS No. 1261832-25-0) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new biological targets and mechanisms,this compound holds significant potential for addressing unmet medical needs.